Cas no 1804863-79-3 (2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride
• CAS No: 1804863-79-3
• MF: C₇H₂Cl₂F₂N₂O₃
• MW: 271.00518655777
• CID: 4871174
• Update Time: 2025-06-08

2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2N2O3/c8-5-4(7(10)11)3(6(9)14)2(1-12-5)13(15)16/h1,7H
• InChI Key： QFLNAELQESWULB-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=O)Cl)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8

Additional information on 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride

Introduction to 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride (CAS No. 1804863-79-3)

2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride (CAS No. 1804863-79-3) is a highly specialized chemical compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry, agrochemicals, and materials science. This compound is characterized by its complex molecular architecture, which includes a chloro, difluoromethyl, and nitro substituent on a pyridine ring, along with a carbonyl chloride functional group. The combination of these functional groups imparts distinct chemical properties that make it an intriguing candidate for various research and industrial applications.

The molecular formula of 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride is C₉H₄ClF₂N₂O₃, and its molecular weight is approximately 250.6 g/mol. The compound's physical properties include a high melting point and low solubility in water, which are typical for such substituted pyridine derivatives. These properties make it suitable for use in reactions where controlled reactivity and stability are essential.

In the realm of medicinal chemistry, 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride has garnered significant attention due to its potential as a building block for the synthesis of novel pharmaceuticals. The presence of the difluoromethyl group can enhance the metabolic stability and bioavailability of drug candidates, while the nitro group can serve as a prodrug moiety that is reduced to an amino group in vivo, potentially improving therapeutic efficacy. Recent studies have explored the use of similar compounds in the development of antiviral agents, anticancer drugs, and treatments for neurodegenerative diseases.

In the field of agrochemicals, this compound has shown promise as an intermediate in the synthesis of pesticides and herbicides. The combination of chloro, difluoromethyl, and nitro substituents can confer enhanced activity against specific pests or weeds while minimizing environmental impact. Research has indicated that compounds with similar structures exhibit broad-spectrum activity against various plant pathogens, making them valuable candidates for crop protection.

The synthesis of 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride typically involves a multi-step process that begins with the preparation of the corresponding pyridine derivative. Key steps include the introduction of the difluoromethyl group via a suitable reagent, followed by nitration to introduce the nitro group. The final step involves the formation of the carbonyl chloride functional group through reaction with thionyl chloride or another chlorinating agent. Each step requires careful control of reaction conditions to ensure high yield and purity.

In terms of safety and handling, it is important to note that 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride should be handled with appropriate precautions due to its reactivity and potential hazards associated with its functional groups. Proper personal protective equipment (PPE) should be used, and reactions involving this compound should be conducted in well-ventilated areas or fume hoods.

The analytical methods used to characterize 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the compound's structure and purity, which is crucial for ensuring its suitability for various applications.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-nitropyridine-4-carbonyl chloride (CAS No. 1804863-79-3) is a versatile compound with significant potential in multiple fields. Its unique chemical structure makes it an attractive candidate for further research and development in medicinal chemistry, agrochemicals, and materials science. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.